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Compound of Interest

Compound Name: 7-Oxooctanoic acid

Cat. No.: B082073

Technical Guide: Physical Properties of 7-
Oxooctanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 7-
Oxooctanoic acid, with a specific focus on its melting and boiling points. This document
collates available data, outlines general experimental methodologies for the determination of
these properties, and presents a relevant synthetic workflow.

Core Physical Properties

7-Oxooctanoic acid, also known as 7-ketooctanoic acid, is a fatty acid derivative with an eight-
carbon chain and a ketone functional group at the seventh position. Its physical state can be a
colorless to pale yellow liquid or solid, depending on the temperature and purity. It is soluble in
organic solvents with limited solubility in water.

Data Presentation

The reported physical properties of 7-Oxooctanoic acid are summarized in the table below. It
IS important to note the discrepancy in the reported melting points from different sources. The
significant difference in boiling points is attributed to the different pressures at which the
measurements were taken.
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Physical Property Value Conditions Reference(s)
Melting Point 27-29 °C (lit.) [11[2][3][41[5]16]
42-43 °C (lit.) [3107]

Boiling Point 311.1°C at 760 mmHg [1]

160-162 °C at 4 mmHg [21[31141[5][6]

Molecular Formula CsH1403 - [1]

Molecular Weight 158.19 g/mol - [1]8]

Density 1.038 g/cm3 - [1]

Flash Point 156.2 °C - [1]

Experimental Protocols

While specific experimental protocols for the determination of the melting and boiling points of
7-Oxooctanoic acid are not detailed in the available literature, the values are consistently
cited from established literature ("lit."). The following are detailed descriptions of general and
standard methodologies employed for determining these physical properties for organic
compounds.

Melting Point Determination (Capillary Method)

The melting point of a solid organic compound is a key indicator of its purity and is typically
determined using a capillary tube method with an apparatus like a Mel-Temp or a Thiele tube.

Methodology:

o Sample Preparation: A small amount of the finely powdered, dry sample of 7-Oxooctanoic
acid is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

e Apparatus Setup: The capillary tube is placed in a heating block or an oil bath (like in a
Thiele tube) adjacent to a calibrated thermometer.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire solid phase turns into a clear liquid (the
completion of melting) are recorded. This range is reported as the melting point. A narrow
melting range (0.5-1 °C) is indicative of a pure compound. The discrepancy in the reported
melting points for 7-Oxooctanoic acid may be due to variations in sample purity or different
crystalline forms.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The significant variation in reported boiling points for 7-Oxooctanoic acid is due to
the measurements being taken at different pressures (atmospheric vs. reduced pressure).

Methodology (Distillation Method):

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
condenser, a receiving flask, and a calibrated thermometer. The thermometer bulb should be
positioned just below the side arm of the distillation head to accurately measure the
temperature of the vapor that is in equilibrium with the boiling liquid.

e Procedure: A sample of 7-Oxooctanoic acid is placed in the distillation flask along with
boiling chips or a magnetic stirrer to ensure smooth boiling. The flask is heated, and as the
liquid boils, the vapor rises and enters the condenser.

o Measurement: The temperature is recorded when the vapor temperature stabilizes, which
corresponds to the boiling point of the substance at the recorded atmospheric pressure. For
distillation under reduced pressure (vacuum distillation), the apparatus is connected to a
vacuum source, and the pressure is monitored with a manometer. This technique is used for
compounds that decompose at their atmospheric boiling point.

Methodology (Thiele Tube Method):

o Sample Preparation: A small amount of the liquid is placed in a small test tube, and a
capillary tube, sealed at one end, is inverted and placed inside the test tube.
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e Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point oil.

e Heating and Observation: The Thiele tube is heated, and as the temperature rises, a stream
of bubbles will emerge from the open end of the inverted capillary tube. The heating is then
stopped. The temperature at which the liquid just begins to re-enter the capillary tube upon
cooling is recorded as the boiling point.

Synthetic Workflow: Synthesis of "Queen
Substance"

7-Oxooctanoic acid serves as a precursor in the synthesis of (E)-9-oxo-2-decenoic acid, a
pheromone known as the "queen substance" of the honey bee. The following diagram
illustrates this two-step synthetic pathway.
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Starting Material

7-Oxooctanoic acid

Step 1: Reduction

1. Oxalyl chloride, DMF
2. LIAIH(O-t-Bu)s, Cul

Reduction

7-Oxooctanal

Step 2: Condensation

Malonic acid, Pyridine, Piperidine

Doebner Condensation

(E)-9-ox0-2-decenoic acid
(Queen Substance)

Click to download full resolution via product page

Caption: Synthesis of (E)-9-oxo-2-decenoic acid from 7-Oxooctanoic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b082073?utm_src=pdf-body-img
https://www.benchchem.com/product/b082073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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